Cas no 88091-25-2 (2-Butanone, 3-methyl-3-(3-methylphenyl)-)
88091-25-2 structure
Product Name:2-Butanone, 3-methyl-3-(3-methylphenyl)-
CAS No:88091-25-2
MF:C12H16O
MW:176.254843711853
CID:645624
PubChem ID:53344186
Update Time:2025-04-19
2-Butanone, 3-methyl-3-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-methyl-3-(3-methylphenyl)-
- 3-methyl-3-(3-methylphenyl)butan-2-one
- DTXSID30693505
- SCHEMBL2444390
- 88091-25-2
-
- Inchi: 1S/C12H16O/c1-9-6-5-7-11(8-9)12(3,4)10(2)13/h5-8H,1-4H3
- InChI Key: XEAKQIOJWBAMOA-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)(C)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
2-Butanone, 3-methyl-3-(3-methylphenyl)- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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